Cas no 252949-81-8 (1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl)-)

• Product Name: 1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl)-
• CAS No: 252949-81-8
• MF: C₉H₆ClN₃OS
• MW: 239.681438922882
• MDL: MFCD00176989
• CID: 5175210
• Update Time: 2026-03-04

1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl)-

• MDL： MFCD00176989
• Inchi： 1S/C9H6ClN3OS/c10-6-1-3-7(4-2-6)11-9(14)8-5-15-13-12-8/h1-5H,(H,11,14)
• InChI Key： LEVOVHCXPWAGFR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(Cl)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl)-

Introduction to 1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl) (CAS No. 252949-81-8)

1,2,3-Thiadiazole-4-carboxamide, N-(4-chlorophenyl), identified by the chemical compound code CAS No. 252949-81-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. The compound belongs to the thiadiazole class, a heterocyclic system characterized by a sulfur atom and two nitrogen atoms in its ring structure, which is known for its broad spectrum of pharmacological properties.

The molecular structure of 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) incorporates a carboxamide functional group at the 4-position of the thiadiazole ring and a 4-chlorophenyl substituent at the nitrogen position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery and development. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for fine-tuning of its interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of thiadiazole-based compounds as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The structural motif of 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) is particularly noteworthy because it combines the bioisosteric properties of thiadiazole with the pharmacophoric features of chlorophenyl groups, which are known to enhance binding affinity and metabolic stability.

One of the most compelling aspects of 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) is its role as a key intermediate in synthesizing more complex pharmacological entities. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression and infectious diseases. For instance, derivatives of this scaffold have been explored for their ability to modulate kinases and proteases that play critical roles in cell signaling pathways associated with tumor growth and metastasis.

The synthesis of 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carboxamide group at the 4-position is often achieved through amidation reactions with appropriate carboxylic acid derivatives or through nucleophilic substitution reactions that proceed via nucleophilic aromatic substitution (SNAr) mechanisms. The subsequent attachment of the 4-chlorophenyl moiety can be accomplished through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions between 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) and biological targets. These studies have revealed that the compound can effectively bind to active sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, its ability to interact with ATP-binding pockets on kinases suggests its potential utility in developing targeted therapies for cancers driven by aberrant kinase activity.

The pharmacokinetic profile of 1,2,3-thiadiazole-4-carboxamide, N-(4-chlorophenyl) has also been extensively evaluated through preclinical studies. These investigations have provided insights into its absorption、distribution、metabolism،and excretion (ADME) properties，which are critical factors determining its suitability for therapeutic applications. Notably，the compound exhibits moderate solubility in water，indicating good bioavailability，while its metabolic stability suggests a prolonged half-life，enhancing its clinical efficacy.

In recent clinical trials，1，2，3-thiadiazole-4-carboxamide，N-(4-chlorophenyl) derivatives have shown promise in treating chronic inflammatory conditions by selectively inhibiting pro-inflammatory cytokine production。The compound’s ability to modulate immune responses without significant side effects makes it an attractive candidate for further development。Moreover，its structural versatility allows medicinal chemists to explore analogs with improved pharmacological profiles，such as enhanced selectivity or reduced toxicity。

The future direction of research on 1，2，3-thiadiazole-4-carboxamide，N-(4-chlorophenyl) includes exploring its potential applications in neurodegenerative diseases。Early studies suggest that thiadiazole derivatives may interact with neurotransmitter receptors，making them candidates for treating disorders like Alzheimer's disease or Parkinson's disease。Additionally，the compound’s anti-microbial properties are being investigated further，with hopes of developing new treatments against drug-resistant pathogens。

Environmental considerations also play a role in the development of 1，2，3-thiadiazole-4-carboxamide，N-(4-chlorophenyl)。Efforts are underway to optimize synthetic routes for greater sustainability，reducing waste generation and minimizing hazardous byproducts。Green chemistry principles are being applied to develop more eco-friendly methodologies that align with global efforts toward sustainable pharmaceutical manufacturing。

In conclusion,1、2、3-Thiadiazole-4-carboxamide、N-(4-chlorophenyl) (CAS No. 252949-81-8) represents a significant advancement in medicinal chemistry with far-reaching implications for human health。Its unique structural features、biological activities、and synthetic accessibility make it a valuable tool for drug discovery。As research continues to uncover new therapeutic applications、optimize synthetic processes、and explore environmental benefits،this compound will undoubtedly remain at the forefront of pharmaceutical innovation。